Cas no 1820703-39-6 (1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester)

• Product Name: 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester
• CAS No: 1820703-39-6
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD29033827
• CID: 5211196
• PubChem ID: 119057090
• Update Time: 2025-05-20

1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester

• MDL： MFCD29033827
• Inchi： 1S/C8H9F3N2O2/c1-15-6(14)7(12,8(9,10)11)5-3-2-4-13-5/h2-4,13H,12H2,1H3
• InChI Key： FCCHPKJCJWSMCI-UHFFFAOYSA-N
• SMILES： C(C1NC=CC=1)(N)(C(F)(F)F)C(=O)OC

Additional information on 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester

Comprehensive Analysis of 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester (CAS No. 1820703-39-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester (CAS No. 1820703-39-6) has emerged as a compound of significant interest. This trifluoromethyl-substituted pyrrole derivative is gaining attention due to its unique structural features and potential applications in drug discovery and material science. The presence of both amino and ester functional groups, combined with the pyrrole core, makes this molecule a versatile building block for synthetic chemists.

The trifluoromethyl group (-CF₃) is particularly noteworthy, as it has become a hot topic in medicinal chemistry. Recent studies highlight how this moiety can dramatically improve a compound's metabolic stability, bioavailability, and binding affinity to biological targets. Researchers investigating fluorinated compounds often search for molecules like 1H-Pyrrole-2-acetic acid derivatives to develop new therapeutics for challenging diseases. The methyl ester group in this compound also provides an excellent handle for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the α-amino acid structure of this compound offers multiple possibilities for peptide mimetics and bioisosteres. Many pharmaceutical companies are actively exploring pyrrole-containing compounds as potential kinase inhibitors or GPCR modulators. The unique electronic properties imparted by the trifluoromethyl substitution pattern make this compound particularly interesting for designing molecules with enhanced pharmacokinetic profiles.

In material science applications, the 1H-Pyrrole-2-acetic acid scaffold has shown promise in the development of organic electronic materials. The electron-withdrawing nature of the trifluoromethyl group can significantly alter the compound's optoelectronic properties, making it potentially useful in OLEDs or organic photovoltaic devices. Researchers working on fluorinated organic semiconductors frequently investigate similar structures to improve charge transport characteristics.

The compound's stability under various conditions is another area of interest for process chemists. Many scientists searching for "stable trifluoromethyl compounds" or "pyrrole esters for synthesis" would find this molecule particularly relevant. The methyl ester protection of the carboxylic acid functionality enhances the compound's shelf life while maintaining reactivity for subsequent transformations.

Analytical characterization of 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the CF₃ group), mass spectrometry, and HPLC purity analysis. These methods are crucial for researchers who need to verify the compound's identity and quality before using it in their experiments.

In the context of green chemistry, there's growing interest in developing more sustainable synthetic routes to fluorinated pyrrole derivatives. The pharmaceutical industry's focus on reducing its environmental footprint has led to increased searches for "eco-friendly synthesis of fluorinated compounds," making this compound relevant to current sustainability discussions in chemical research.

From a regulatory standpoint, while 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester is not classified as hazardous under current guidelines, proper handling procedures should always be followed when working with any chemical substance. Researchers often search for "safe handling of fluorinated compounds" to ensure laboratory safety protocols are up to date.

The potential biological activities of this compound class are driving significant research interest. Preliminary studies on similar trifluoromethyl pyrrole structures have shown interesting pharmacological properties, though specific data on this exact compound may still be emerging. This aligns with current trends where researchers are actively investigating "new bioactive fluorinated heterocycles" for various therapeutic applications.

As the demand for fluorine-containing pharmaceuticals continues to grow (currently representing about 30% of all small molecule drugs), compounds like 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester will likely see increased utilization in drug discovery programs. Its structural features make it particularly valuable for addressing challenges in CNS drug development and antimicrobial research.

In conclusion, 1H-Pyrrole-2-acetic acid, α-amino-α-(trifluoromethyl)-, methyl ester (CAS No. 1820703-39-6) represents an important building block in modern synthetic chemistry. Its unique combination of pyrrole ring, amino acid functionality, and trifluoromethyl group offers numerous possibilities for researchers across multiple disciplines. As the scientific community continues to explore fluorinated heterocycles and their applications, this compound is well-positioned to play a significant role in future innovations.